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No Independent Research Findings Available for
4-HO-DPHP
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Compound of Interest

Compound Name: 4-HO-DPHP

Cat. No.: B1217005

A comprehensive search of publicly available scientific literature and research databases has
yielded no specific studies, independent replications, or detailed experimental data for a
compound explicitly identified as 4-HO-DPHP (4-hydroxy-N,N-diphenyl-2-amino-5-phenyl-
pentan-1-one).

The search results did not contain any pharmacological data, synthesis methods, or signaling
pathway information directly related to "4-HO-DPHP." It is possible that this is an exceptionally
novel or obscure compound with no published research, or that the nomenclature used is
incorrect.

The abbreviation "DPHP" is most prominently associated with Di-(2-propylheptyl) phthalate, a
plasticizer used in industrial applications, which is not a psychoactive substance and falls
outside the scope of the requested research guide.

Given the absence of data for 4-HO-DPHP, it is not possible to fulfill the request for a
comparison guide, including data tables, experimental protocols, and visualizations of its
signaling pathways.

Alternative Compounds with Available Research

Should you be interested in a comparison guide for a related and well-documented
psychoactive research compound, substantial information is available for substances with
similar naming conventions, such as:
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e Substituted Tryptamines: Compounds like 4-HO-DiPT (4-hydroxy-N,N-diisopropyltryptamine),
4-HO-DMT (Psilocin), and 4-HO-MET (4-hydroxy-N-methyl-N-ethyltryptamine) have been the
subject of numerous pharmacological studies. Research is available on their synthesis,
receptor binding affinities, in vivo effects, and the signaling pathways they modulate,
primarily through the serotonin 5-HT2A receptor.

e Pyrovalerone Cathinones: If the "PHP" in the requested compound name was intended to
refer to a pyrovalerone derivative (e.g., a-PHP), there is a body of literature on their
mechanism of action as potent dopamine and norepinephrine reuptake inhibitors.

We can proceed with creating a detailed comparison guide for one of these alternative
compounds if you would like to specify a substance of interest for which there is a foundation of
scientific research.

 To cite this document: BenchChem. [No Independent Research Findings Available for 4-HO-
DPHP]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217005#independent-replication-of-4-ho-dphp-
research-findings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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